Cas no 35038-32-5 (Chlorin e6 trimethyl ester)

• Product Name: Chlorin e6 trimethyl ester
• CAS No: 35038-32-5
• MF: C₃₇H₄₂N₄O₆
• MW: 638.752589702606
• CID: 319968
• PubChem ID: 10579959
• Update Time: 2025-06-08

Chlorin e6 trimethyl ester Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-7-propanoicacid,13-ethenyl-18-ethyl-7,8-dihydro-3-(methoxycarbonyl)-5-(2-methoxy-2-oxoethyl)-2,8,12,17-tetramethyl-,methyl ester, (7S,8S)-
• Methyl (2S-trans)-13-ethyl-2,3-dihydro-18-(methoxycarbonyl)-20-(2-methoxy-2-oxoethyl)-3,7,12,17-tetramethyl-8-vinyl-21H,23H-porphine-2-propionate
• 21H,23H-Porphine-7-propanoicacid,13-ethenyl-18-ethyl-7,8-dihydro-3-(methoxycarbonyl)-5-(2-methoxy-2-oxoethyl)-2,8,12,17-tetra
• Chlorophyll Impurity 16
• Chlorin e6 trimethyl ester
• MS-30902
• CS-0138880
• DTXSID401311181
• SCHEMBL19366324
• methyl (7S,8S)-18-ethyl-5-(2-methoxy-2-oxoethyl)-7-(3-methoxy-3-oxopropyl)-2,8,12,17-tetramethyl-13-vinyl-7H,8H-porphyrin-3-carboxylate
• Methyl (17S,18S)-12-ethenyl-7-ethyl-20-(2-methoxy-2-oxoethyl)-18-(3-methoxy-3-oxopropyl)-3,8,13,17-tetramethyl-17,18,22,23-tetrahydroporphyrin-2-carboxylate
• A901951
• CHlorine6trimethylester
• AKOS040758066
• (2S,3S)-8-ethenyl-13-ethyl-2,3-dihydro-18-(methoxycarbonyl)-20- (methoxycarbonylmethyl)-3,7,12,17-tetramethylporphyrin-2- propionic acid methyl ester
• 35038-32-5
• 3^1^,3^2^-didehydrorhodochlorin-15-acetic acid trimethylester
• HY-137475
• CHEMBL3623245

• Inchi： 1S/C37H42N4O6/c1-10-22-18(3)26-15-28-20(5)24(12-13-32(42)45-7)35(40-28)25(14-33(43)46-8)36-34(37(44)47-9)21(6)29(41-36)17-31-23(11-2)19(4)27(39-31)16-30(22)38-26/h10,15-17,20,24,38-39H,1,11-14H2,2-9H3/b26-15-,27-16-,28-15-,29-17-,30-16-,31-17-,35-25-,36-25-/t20-,24-/m0/s1
• InChI Key： SLLLYKPHDYTLSL-MIUGAMJUSA-N
• SMILES： O(C)C(CC[C@@H]1C2C(CC(=O)OC)=C3C(C(=O)OC)=C(C)C(C=C4C(CC)=C(C)C(=CC5=C(C=C)C(C)=C(C=C([C@H]1C)N=2)N5)N4)=N3)=O |t:12,22,29,38|

Computed Properties

• Exact Mass: 638.31000
• Monoisotopic Mass: 638.310435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 11
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 5.6
• Topological Polar Surface Area: 136

Experimental Properties

• Density: 1.25
• Boiling Point: 704.8°C at 760 mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.618
• PSA: 131.44000
• LogP: 5.19190

Additional information on Chlorin e6 trimethyl ester

Recent Advances in Chlorin e6 Trimethyl Ester (35038-32-5) for Photodynamic Therapy and Biomedical Applications

Chlorin e6 trimethyl ester (CAS: 35038-32-5) has emerged as a promising photosensitizer in photodynamic therapy (PDT) and other biomedical applications. Recent studies have highlighted its superior photophysical properties, including high absorption in the red spectral region (650-670 nm) and efficient singlet oxygen generation, making it particularly suitable for deep-tissue applications. This research brief synthesizes the latest findings on this compound, focusing on its mechanisms of action, formulation improvements, and preclinical/clinical advancements.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Chlorin e6 trimethyl ester exhibits significantly improved tumor accumulation compared to its non-esterified counterpart, with a 2.3-fold increase in tumor-to-normal tissue ratio in murine models. The trimethyl ester modification enhances lipophilicity, facilitating better cellular uptake and retention in neoplastic tissues. Researchers attribute this to the compound's ability to bypass P-glycoprotein mediated efflux, a common resistance mechanism in cancer cells.

Innovative drug delivery systems incorporating Chlorin e6 trimethyl ester have shown remarkable progress. A Nature Communications paper (2024) detailed a nanoparticle formulation achieving 98% encapsulation efficiency and sustained release over 72 hours. The platform demonstrated complete tumor regression in 80% of treated animals with minimal skin photosensitivity, addressing a major limitation of conventional PDT agents. These findings suggest potential for clinical translation in the near future.

Beyond oncology, recent applications in antimicrobial PDT have expanded the compound's therapeutic potential. A 2024 Antimicrobial Agents and Chemotherapy study reported potent activity against multidrug-resistant pathogens, with minimum inhibitory concentrations (MICs) 8-16 times lower than conventional antibiotics when combined with light activation. The trimethyl ester modification appears to enhance bacterial membrane penetration, particularly in Gram-negative species.

Mechanistic studies using advanced spectroscopic techniques have provided new insights into the compound's photodynamic action. Time-resolved fluorescence measurements reveal an exceptionally long triplet-state lifetime (τ = 1.8 μs), explaining its high quantum yield of reactive oxygen species generation. These properties are now being exploited in the development of combined PDT-immunotherapy approaches, where Chlorin e6 trimethyl ester serves as both a direct cytotoxic agent and immune system modulator.

Current clinical trials (Phase I/II) in China and Europe are evaluating Chlorin e6 trimethyl ester formulations for recurrent head and neck cancers. Preliminary data presented at the 2024 World Molecular Imaging Congress showed complete response rates of 45% with excellent tolerability profiles. The compound's chemical stability and relatively simple synthesis route (typically 5 steps from chlorophyll a) position it favorably for commercial scale-up compared to other second-generation photosensitizers.

Future research directions highlighted in recent reviews focus on three key areas: (1) development of tumor-targeted conjugates using antibody or peptide modifications, (2) optimization of light delivery systems for improved tissue penetration, and (3) exploration of theranostic applications leveraging the compound's inherent fluorescence properties. The unique chemical structure of Chlorin e6 trimethyl ester (molecular weight: 684.17 g/mol, logP ≈ 5.2) provides multiple sites for rational modification to fine-tune these properties.

In conclusion, Chlorin e6 trimethyl ester represents a versatile platform in photomedicine, with recent advances demonstrating significant improvements in efficacy, safety, and formulation stability. The compound's dual role as both a therapeutic and imaging agent positions it uniquely for personalized medicine approaches. Ongoing clinical evaluations and novel delivery strategies promise to expand its applications across multiple therapeutic areas in the coming years.